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Compound of Interest

2-Bromo-4,5-
Compound Name: o -
bis(trifluoromethyl)aniline

cat. No.: B1301075

In-Depth Technical Guide: 2-Bromo-4,5-
bis(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-4,5-
bis(trifluoromethyl)aniline, a fluorinated aromatic amine of interest in synthetic and medicinal
chemistry. This document details its commercial availability, physicochemical properties, and
potential synthetic routes, offering valuable information for its application in research and
development.

Physicochemical Properties and Commercial
Availability

2-Bromo-4,5-bis(trifluoromethyl)aniline is a substituted aniline derivative characterized by
the presence of a bromine atom and two trifluoromethyl groups on the benzene ring. These
functional groups impart unique electronic and steric properties to the molecule, making it a
potentially valuable building block in the synthesis of novel compounds.

Table 1: Physicochemical Data of 2-Bromo-4,5-bis(trifluoromethyl)aniline
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Property Value Reference

CAS Number 230295-15-5 [1]

Molecular Formula CsHaBrFeN [1]

Molecular Weight 308.02 g/mol [1]

IUPAC Name 2-Bromo-4.5 [1]
bis(trifluoromethyl)aniline

Appearance Yellowish oily substance

Purity >95% (typical)

Commercial Suppliers:

This chemical is available from a range of commercial suppliers, facilitating its procurement for
research purposes. The following table lists some of the known suppliers and their respective

catalog information.

Table 2: Commercial Availability of 2-Bromo-4,5-bis(trifluoromethyl)aniline

Supplier Catalog Number Purity Quantity
Matrix Scientific 081102 Not specified 1g
SynQuest -

Laboratories 3830-B-X0 Not specified 50mg
Chemdiv 2094-0017 Not specified 2mg

Allbio pharm Co., Ltd. ABO06053 95% Not specified
ChemicalBook Not specified Not specified Not specified
Boroncore BC002354 Not specified Not specified

Synthesis and Experimental Protocols
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While a specific, detailed experimental protocol for the direct synthesis of 2-Bromo-4,5-
bis(trifluoromethyl)aniline is not readily available in peer-reviewed literature, its structure
suggests a plausible synthetic route via the direct bromination of 4,5-bis(trifluoromethyl)aniline.
General methods for the bromination of anilines, particularly those bearing electron-
withdrawing trifluoromethyl groups, can be adapted for this purpose.

A common strategy for the controlled monobromination of anilines involves the use of N-
bromosuccinimide (NBS) as a mild brominating agent. The reaction is typically carried out in a
polar aprotic solvent such as N,N-dimethylformamide (DMF).

Proposed Synthetic Workflow:

9 Library of Biological Screening Lead Compound )
(e.g., Suzuki, Buchwald-Hartwig) > [Nove\ Compounds > (e.g., Kinase Assays) P " \dentification Lead Opiimization Drug|Canaidate:

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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